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Compound of Interest

Compound Name: Efinaconazole-d4

Cat. No.: B10821928

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety data and handling guidelines for
Efinaconazole-d4. The information is intended to support researchers, scientists, and drug
development professionals in the safe and effective use of this isotopically labeled compound.

Introduction

Efinaconazole-d4 is the deuterated form of Efinaconazole, a broad-spectrum triazole
antifungal agent.[1] It is primarily utilized as an internal standard in analytical techniques such
as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass
Spectrometry (LC-MS) for the precise quantification of Efinaconazole in biological matrices.
The structural similarity to the parent compound allows it to mimic the analyte's behavior during
sample preparation and analysis, correcting for variations and improving accuracy.

Safety Data Sheet (SDS)

While a specific Safety Data Sheet for Efinaconazole-d4 is not readily available, the safety
profile is expected to be comparable to that of its non-deuterated counterpart, Efinaconazole.
The following information is summarized from available SDS for Efinaconazole and should be
considered as a baseline for safe handling.

Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10821928?utm_src=pdf-interest
https://www.benchchem.com/product/b10821928?utm_src=pdf-body
https://www.benchchem.com/product/b10821928?utm_src=pdf-body
https://advancedspecialtygases.com/wp-content/uploads/2025/02/Deuterium-SDS.pdf
https://www.benchchem.com/product/b10821928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

The known physical and chemical properties of Efinaconazole-d4 and its parent compound

are presented below.

Property

Efinaconazole-d4

Efinaconazole

Molecular Formula

CisH18D4aF2N4O[2]

CisH22F2N4O[3]

Molecular Weight 352.4 g/mol [2] 348.39 g/mol [3]
Appearance Neat White to off-white powder

) o Slightly soluble in Chloroform

- Soluble in Acetonitrile and .
Solubility and Methanol; >14 mg/mL in
Methanol.[2]
DMSO.[3]

Storage Store at -20°C. Store at -20°C.

H | Identificati | Eirst Aid

Hazard Description First Aid Measures
Move to fresh air. If breathing
) May cause respiratory tract is difficult, give oxygen. Seek
Inhalation

irritation.

medical attention if symptoms

persist.

Skin Contact

May cause skin irritation.

Wash with soap and water.
Remove contaminated
clothing. Seek medical

attention if irritation develops.

Eye Contact

May cause eye irritation.

Immediately flush with plenty
of water for at least 15
minutes. Seek medical

attention.

Ingestion

May be harmful if swallowed.

Do not induce vomiting. Rinse
mouth with water. Seek

immediate medical attention.
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Handling and Storage

Aspect

Guideline

Handling

Use in a well-ventilated area. Avoid contact with
skin, eyes, and clothing. Avoid formation of dust
and aerosols. Wear appropriate personal
protective equipment (PPE).

Storage

Keep container tightly closed in a dry, cool, and
well-ventilated place. Store at -20°C for long-

term stability.

Incompatibilities

Strong oxidizing agents.

| : : PBE)

Protection Recommendation

Wear safety glasses with side-shields or
Eye/Face

goggles.
Skin Wear protective gloves and lab coat.

Respiratory

Use a NIOSH-approved respirator if ventilation

is inadequate or for handling large quantities.

Toxicological Information

Toxicological data for Efinaconazole-d4 is not available. The following information for

Efinaconazole is provided for reference.
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Toxicity Type

Finding

Acute Toxicity

No data available for oral, dermal, or inhalation
LD50.

Skin Corrosion/Irritation

Mild skin irritation observed in animal studies.[4]

Serious Eye Damage/Irritation

May cause eye irritation.

Carcinogenicity

Not found to be carcinogenic in a 2-year dermal

mouse study.[4]

Genotoxicity

No evidence of mutagenic or clastogenic

potential.[4]

Reproductive Toxicity

Suspected of damaging fertility or the unborn

child based on animal studies at high doses.[5]

Experimental Protocols

As Efinaconazole-d4 is primarily used as an internal standard, a general experimental

workflow for its application in LC-MS or GC-MS is provided below.

General Workflow for use as an Internal Standard
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Workflow for using Efinaconazole-d4 as an internal standard.
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Mechanism of Action and Signaling Pathway

Efinaconazole, and by extension Efinaconazole-d4, exerts its antifungal activity by inhibiting
the fungal enzyme lanosterol 14a-demethylase. This enzyme is a critical component of the
ergosterol biosynthesis pathway. Ergosterol is an essential component of the fungal cell
membrane, analogous to cholesterol in mammalian cells. Inhibition of this enzyme disrupts the
fungal cell membrane integrity, leading to fungal cell death.

~N Catalyzed by
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10821928#safety-data-sheet-and-handling-
guidelines-for-efinaconazole-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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